Cas no 1806492-85-2 (Benzoxazole, 6-(chloromethyl)-2-methyl-)

• Product Name: Benzoxazole, 6-(chloromethyl)-2-methyl-
• CAS No: 1806492-85-2
• MF: C₉H₈ClNO
• MW: 181.618921279907
• CID: 5888245
• PubChem ID: 116932404
• Update Time: 2025-07-23

Benzoxazole, 6-(chloromethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 6-(chloromethyl)-2-methyl-
• 6-(chloromethyl)-2-methyl-1,3-benzoxazole
• 6-(Chloromethyl)-2-methylbenzo[d]oxazole
• 1806492-85-2
• EN300-7961626

• Inchi： 1S/C9H8ClNO/c1-6-11-8-3-2-7(5-10)4-9(8)12-6/h2-4H,5H2,1H3
• InChI Key： CBYAUWHPOKFATJ-UHFFFAOYSA-N
• SMILES： O1C2=CC(CCl)=CC=C2N=C1C

Computed Properties

• Exact Mass: 181.0294416g/mol
• Monoisotopic Mass: 181.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.265±0.06 g/cm3(Predicted)
• Boiling Point: 280.7±15.0 °C(Predicted)
• pka: 1.11±0.30(Predicted)

Additional information on Benzoxazole, 6-(chloromethyl)-2-methyl-

Benzoxazole, 6-(chloromethyl)-2-methyl-

Benzoxazole, 6-(chloromethyl)-2-methyl- (CAS No. 1806492-85-2) is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound belongs to the benzoxazole family, which is known for its unique aromatic structure and diverse functional groups. The presence of a chloromethyl group at the 6-position and a methyl group at the 2-position imparts distinctive chemical properties, making it a valuable building block in organic synthesis.

The structure of Benzoxazole, 6-(chloromethyl)-2-methyl- consists of a benzene ring fused with an oxazole ring. The oxazole moiety, which contains one oxygen and one nitrogen atom, contributes to the compound's reactivity and stability. The chloromethyl group (-CH₂Cl) at the 6-position introduces electrophilic character, enabling it to participate in various nucleophilic substitution reactions. Meanwhile, the methyl group (-CH₃) at the 2-position provides steric hindrance and modulates the electronic environment of the molecule.

Recent studies have highlighted the potential of Benzoxazole, 6-(chloromethyl)-2-methyl- in drug discovery and materials science. In pharmacology, this compound has been explored as a precursor for designing bioactive molecules with anti-inflammatory and anticancer properties. For instance, researchers have utilized its reactivity to synthesize derivatives that target specific enzymes involved in inflammatory pathways. These findings underscore its importance as a scaffold for developing novel therapeutic agents.

In materials science, Benzoxazole, 6-(chloromethyl)-2-methyl- has been employed as a monomer in polymer synthesis. Its ability to undergo polymerization under mild conditions makes it suitable for producing high-performance polymers with applications in optoelectronics and advanced coatings. Recent advancements in polymer chemistry have demonstrated that polymers derived from this compound exhibit excellent thermal stability and mechanical properties.

The synthesis of Benzoxazole, 6-(chloromethyl)-2-methyl- typically involves multi-step reactions starting from readily available starting materials such as benzaldehyde or phenol derivatives. One common approach involves the formation of the oxazole ring through a condensation reaction followed by functionalization to introduce the chloromethyl and methyl groups. This process often requires precise control over reaction conditions to ensure high yields and purity.

From a toxicological perspective, studies have shown that Benzoxazole, 6-(chloromethyl)-2-methyl- exhibits low acute toxicity when handled appropriately. However, prolonged exposure or improper handling may pose health risks due to its reactive nature. Safety protocols recommend using protective equipment and ensuring adequate ventilation during handling.

In conclusion, Benzoxazole, 6-(chloromethyl)-2-methyl- is a multifaceted compound with significant potential in drug discovery, materials science, and organic synthesis. Its unique structure and reactivity make it an invaluable tool for researchers across various disciplines. As ongoing research continues to uncover new applications and properties of this compound, its role in advancing scientific innovation is expected to grow further.